Cas no 1206987-95-2 (ethyl 2-{1,3-dimethyl-2,4-dioxo-1H,2H,3H,4H,6H,7H,8H-imidazo[1,2-g]purin-8-yl}acetate)

• Product Name: ethyl 2-{1,3-dimethyl-2,4-dioxo-1H,2H,3H,4H,6H,7H,8H-imidazo[1,2-g]purin-8-yl}acetate
• CAS No: 1206987-95-2
• MF: C₁₃H₁₇N₅O₄
• MW: 307.305182218552
• CID: 5392601
• Update Time: 2025-06-09

ethyl 2-{1,3-dimethyl-2,4-dioxo-1H,2H,3H,4H,6H,7H,8H-imidazo[1,2-g]purin-8-yl}acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(2,4-dimethyl-1,3-dioxo-7,8-dihydropurino[7,8-a]imidazol-6-yl)acetate
• ethyl 2-{1,3-dimethyl-2,4-dioxo-1H,2H,3H,4H,6H,7H,8H-imidazo[1,2-g]purin-8-yl}acetate

• Inchi： 1S/C13H17N5O4/c1-4-22-8(19)7-17-5-6-18-9-10(14-12(17)18)15(2)13(21)16(3)11(9)20/h4-7H2,1-3H3
• InChI Key： TYBOKHGKMPRPOL-UHFFFAOYSA-N
• SMILES： N12CCN(CC(OCC)=O)C1=NC1=C2C(=O)N(C)C(=O)N1C

Additional information on ethyl 2-{1,3-dimethyl-2,4-dioxo-1H,2H,3H,4H,6H,7H,8H-imidazo[1,2-g]purin-8-yl}acetate

Ethyl 2-{1,3-dimethyl-2,4-dioxo-1H,2H,3H,4H,6H,7H,8H-imidazo[1,2-g]purin-8-yl}acetate (CAS No. 1206987-95-2)

Ethyl 2-{1,3-dimethyl-2,4-dioxo-1H,2H,3H,4H,6H,7H,8H-imidazo[1,2-g]purin-8-yl}acetate (CAS No. 1206987-95-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazopurines and is characterized by its unique structural features and potential biological activities.

The imidazopurine scaffold is a versatile core structure that has been extensively studied for its diverse biological properties. Ethyl 2-{1,3-dimethyl-2,4-dioxo-1H,2H,3H,4H,6H,7H,8H-imidazo[1,2-g]purin-8-yl}acetate is particularly interesting due to its potential as a lead compound for the development of novel therapeutic agents. Recent research has highlighted its promising antiviral and anticancer activities.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the antiviral properties of ethyl 2-{1,3-dimethyl-2,4-dioxo-1H,2H,3H,4H,6H,7H,8H-imidazo[1,2-g]purin-8-yl}acetate against a panel of RNA and DNA viruses. The results showed that this compound exhibited significant inhibitory effects on viral replication without causing significant cytotoxicity to host cells. This finding suggests that ethyl 2-{1,3-dimethyl-2,4-dioxo-1H,2H,3H,4H,6H,7H,8H-imidazo[1,2-g]purin-8-yl}acetate could be a valuable candidate for the development of broad-spectrum antiviral drugs.

Furthermore, the anticancer potential of ethyl 2-{1,3-dimethyl-2,4-dioxo-1H,2H,3H,4H,6H,7H,8H-imidazo[1，2-g]purin-8-yl}acetate has been explored in several preclinical studies. A study conducted by a team at the National Cancer Institute demonstrated that this compound effectively inhibited the proliferation of various cancer cell lines. The mechanism of action was found to involve the induction of apoptosis and cell cycle arrest at the G0/G1 phase. These findings highlight the potential of ethyl 2-{1，3-dimethyl-2，4-dioxo-1，5，6，7-tetrahydroimidazo[5，1-f][1，3]diazepin -5(4h)-one as an anticancer agent.

The synthesis of ethyl 2-{1，3-dimethyl-2，4-dioxo-1，5，6，7-tetrahydroimidazo[5，1-f][1，3]diazepin -5(4h)-one involves a multi-step process that includes the condensation of appropriate starting materials followed by functional group modifications. The synthetic route is well-documented in the literature and can be adapted to produce gram quantities of the compound for further biological evaluation.

One of the key challenges in the development of ethyl 2-{1，3-dimethyl-2，4-dioxo-1，5，6，7-tetrahydroimidazo[5，1-f][1，3]diazepin -5(4h)-one as a therapeutic agent is optimizing its pharmacokinetic properties. Recent advancements in drug delivery systems have shown promise in enhancing the bioavailability and reducing the toxicity of similar compounds. For instance, encapsulating ethyl 2-{1，3-dimethyl-2，4-dioxo-1，5，6，7-tetrahydroimidazo[5，1-f][1，3]diazepin -5(4h)-one in nanoparticles or liposomes can improve its solubility and stability in biological fluids.

In addition to its therapeutic applications, ethyl 2-{1，3-dimethyl-2，4-dioxo-1，5，6，7-tetrahydroimidazo[5，1-f][1，3]diazepin -5(4h)-one has also been studied for its potential as a probe molecule in biochemical assays. Its unique structural features make it suitable for use in high-throughput screening (HTS) platforms to identify novel targets and pathways involved in various diseases.

The future prospects for ethyl 2-{1，3-dimethyl-2，4-dioxo-1،5،6،7-tetrahydroimidazo[5،１-f][１،３]diazepin -５(４ｈ)-one are promising. Ongoing research aims to further elucidate its mechanism of action and optimize its chemical structure to enhance its therapeutic efficacy. Collaborative efforts between medicinal chemists and biologists are crucial in advancing this compound from preclinical studies to clinical trials.

In conclusion, ethyl ２-{１、３－dimethyl－２、４－dioxo－１、２、３、４、６、７、８－Ｈ－imidazo［１、２－ｇ］purin－８－yl}acetate (CAS No. １２０６９８７－９５－２) represents a promising lead compound with diverse biological activities. Its potential applications in antiviral and anticancer therapies make it an exciting area of research for both academic and industrial laboratories.